3-[2-(8-Oxa-3-azabicyclo[3.2.1]octan-3-yl)ethoxy]benzoic acid

• IUPAC Name: 3-[2-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)ethoxy]benzoic acid
• InChI: InChI=1S/C15H19NO4/c17-15(18)11-2-1-3-12(8-11)19-7-6-16-9-13-4-5-14(10-16)20-13/h1-3,8,13-14H,4-7,9-10H2,(H,17,18)
• InChI Key: KTMZMQYXQSYNNY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC1O2)CCOC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

3-[2-(8-Oxa-3-azabicyclo[3.2.1]octan-3-yl)ethoxy]benzoic acid, commonly known as OA-BA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

OA-BA is believed to exert its therapeutic effects through the modulation of various molecular targets, including the cholinergic system, glutamate receptors, and GABA receptors. It has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects
OA-BA has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to have anticonvulsant effects and to reduce inflammation in animal models of epilepsy and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using OA-BA in lab experiments is its ability to cross the blood-brain barrier, which allows it to exert its effects on the central nervous system. However, one limitation is the lack of clinical data on its safety and efficacy in humans.

Future Directions

Future research on OA-BA could focus on the development of more efficient synthesis methods, as well as the elucidation of its molecular targets and mechanisms of action. Additionally, clinical trials could be conducted to evaluate its safety and efficacy in humans for the treatment of neurological disorders, cancer, and inflammation.
In conclusion, OA-BA is a promising chemical compound that has shown potential for therapeutic applications in the treatment of various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are all areas of interest for further research.

Synthesis Methods

OA-BA can be synthesized through a multistep process involving the reaction of 2-bromoethyl ether with 8-oxa-3-azabicyclo[3.2.1]octan-3-amine, followed by the reaction of the resulting product with 3-hydroxybenzoic acid. The final product is then purified through recrystallization.

Scientific Research Applications

OA-BA has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. It has also shown promise in the treatment of cancer and inflammation.